12-(2,4,6-Triiodophenoxy)dodecanoic acid

• CAS No.: 500711-82-0
• Molecular Formula: C18H25I3O3
• Molecular Weight: 670.1 g/mol
• IUPAC Name: 12-(2,4,6-triiodophenoxy)dodecanoic acid
• InChI: InChI=1S/C18H25I3O3/c19-14-12-15(20)18(16(21)13-14)24-11-9-7-5-3-1-2-4-6-8-10-17(22)23/h12-13H,1-11H2,(H,22,23)
• InChI Key: ASUQKWSNPUTSNH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1I)OCCCCCCCCCCCC(=O)O)I)I

Description

12-(2,4,6-Triiodophenoxy)dodecanoic acid is a synthetic fatty acid derivative characterized by a dodecanoic acid backbone (C12 chain) substituted at the 12th carbon with a 2,4,6-triiodophenoxy group. This structure combines the hydrophobic properties of the long alkyl chain with the steric bulk and electron-rich nature of the triiodinated aromatic ring.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Functional Groups

The following table highlights key structural and functional differences between 12-(2,4,6-Triiodophenoxy)dodecanoic acid and related compounds:

Compound Name	Substituent Group	Functional Role/Application	Key Properties	References
12-(2,4,6-Triiodophenoxy)dodecanoic acid	2,4,6-Triiodophenoxy	Potential imaging/contrast agent	High molecular weight, lipophilic, radiopaque
12-(3-Adamantan-1-yl-ureido)-dodecanoic acid (AUDA)	Adamantyl-urea	sEH inhibition	Potent enzyme inhibitor, moderate solubility
12-(3-Cyclohexylureido)-dodecanoic acid (CUDA)	Cyclohexyl-urea	sEH inhibition, LC/MS/MS reference	Enhanced metabolic stability
12-(4-Azido-2-nitrophenylamino)dodecanoic acid (AzDA)	4-Azido-2-nitrophenylamino	Mitochondrial transport inhibition	Photoreactive probe
12-(1-Pyrene)-dodecanoic acid (P12)	Pyrene	Fluorescent fatty acid uptake probe	Hydrophobic, fluorescence-based detection
12-((4-Hydroxyphenyl)amino)dodecanoic acid	4-Hydroxyphenylamino	Antiproliferative agent	Moderate water solubility, antiproliferative

Physicochemical Properties

• Solubility: Urea derivatives (AUDA, CUDA) exhibit better water solubility than the triiodophenoxy compound, which is highly lipophilic due to its iodine-rich aromatic ring. For example, butanoic acid analogues (e.g., 6c) show improved solubility over benzoic acid derivatives .
• Metabolic Stability: CUDA and AUDA are detectable via LC/MS/MS, indicating resistance to rapid degradation. The triiodophenoxy compound’s metabolism is likely slower due to steric hindrance from iodine atoms, as seen in similar iodinated agents .